Cas no 1251680-69-9 (3-(2-{3-[(benzyloxy)methyl]piperidin-1-yl}-2-oxoethyl)-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3-(2-{3-[(benzyloxy)methyl]piperidin-1-yl}-2-oxoethyl)-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 1251680-69-9
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 5857490
• PubChem ID: 49669941
• Update Time: 2025-07-15

3-(2-{3-[(benzyloxy)methyl]piperidin-1-yl}-2-oxoethyl)-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 3-[2-oxo-2-[3-[(phenylmethoxy)methyl]-1-piperidinyl]ethyl]-
• 3-(2-{3-[(benzyloxy)methyl]piperidin-1-yl}-2-oxoethyl)-2,3-dihydro-1,3-benzoxazol-2-one
• 1251680-69-9
• 3-(2-(3-((benzyloxy)methyl)piperidin-1-yl)-2-oxoethyl)benzo[d]oxazol-2(3H)-one
• F6033-0448
• VU0529872-1
• 3-[2-oxo-2-[3-(phenylmethoxymethyl)piperidin-1-yl]ethyl]-1,3-benzoxazol-2-one
• AKOS024529572

• Inchi： 1S/C22H24N2O4/c25-21(14-24-19-10-4-5-11-20(19)28-22(24)26)23-12-6-9-18(13-23)16-27-15-17-7-2-1-3-8-17/h1-5,7-8,10-11,18H,6,9,12-16H2
• InChI Key： DIEFPPJSVNWTMS-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CC(=O)N2CCCC(COCC3=CC=CC=C3)C2)C1=O

Computed Properties

• Exact Mass: 380.17360725g/mol
• Monoisotopic Mass: 380.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-(2-{3-[(benzyloxy)methyl]piperidin-1-yl}-2-oxoethyl)-2,3-dihydro-1,3-benzoxazol-2-one

Introduction to Compound with CAS No. 1251680-69-9 and Its Applications in Chemical Biology

The compound with the CAS number 1251680-69-9 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Its systematic name, 3-(2-{3-[(benzyloxy)methyl]piperidin-1-yl}-2-oxoethyl)-2,3-dihydro-1,3-benzoxazol-2-one, suggests a complex and intricate structure that may contribute to its unique biological properties. This introduction aims to provide a comprehensive overview of this compound, its structural features, potential applications, and the latest research findings that highlight its significance in modern medicinal chemistry.

The molecular structure of this compound features a benzoxazolone core, which is a well-known pharmacophore in drug discovery. Benzoxazolone derivatives have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer activities. The presence of a piperidine ring in the structure further enhances its biological relevance, as piperidine derivatives are commonly found in bioactive molecules due to their ability to interact with various biological targets.

One of the most striking features of this compound is the presence of a benzyloxy methyl group attached to the piperidine ring. This moiety not only adds complexity to the molecule but also suggests potential for further functionalization. The benzyloxy group is known to enhance the solubility and bioavailability of molecules, making it an attractive feature for drug development. Additionally, the 2-oxoethyl side chain attached to the benzoxazolone core introduces a polar region that could facilitate interactions with biological targets.

In recent years, there has been growing interest in developing novel compounds that can modulate protein-protein interactions (PPIs). The unique structure of this compound makes it a promising candidate for such applications. The piperidine ring and the benzoxazolone core can serve as scaffolds for designing molecules that can disrupt or enhance specific PPIs. This capability is particularly relevant in the context of developing targeted therapies for complex diseases such as cancer and neurodegenerative disorders.

Recent studies have shown that benzoxazolone derivatives can exhibit potent inhibitory effects on various enzymes and receptors. For instance, some benzoxazolone-based compounds have been found to inhibit kinases, which are key targets in cancer therapy. The presence of the benzyloxy methyl group in this compound may enhance its binding affinity to such targets, making it a valuable tool for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the benzoxazolone core requires a cyclization reaction, while the attachment of the piperidine ring and the benzyloxy methyl group necessitates additional functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule.

Once synthesized, this compound can be subjected to various biochemical assays to evaluate its biological activity. High-throughput screening (HTS) platforms are commonly used to identify compounds with desirable properties rapidly. The benzoxazolone core and the piperidine moiety are likely to be key determinants of its activity profile, and their interaction with biological targets will be carefully studied using computational methods and experimental approaches.

The potential applications of this compound extend beyond traditional drug development. It may also find utility in research tools for studying protein-protein interactions and enzyme mechanisms. By designing analogs with varying substituents, researchers can gain insights into how different structural features influence biological activity. This information can be used to develop more effective drugs targeting complex diseases.

In conclusion, the compound with CAS number 1251680-69-9, named 3-(2-{3-[(benzyloxy)methyl]piperidin-1-yl}-2-oxoethyl)-2,3-dihydro-1,3-benzoxazol-2-one, represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Continued research into this compound is expected to yield valuable insights into its biological properties and potential applications.